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Compound of Interest

Compound Name: Remdesivir-d4

Cat. No.: B15567205

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation of stock solutions of
Remdesivir-d4, a deuterated internal standard for the quantification of the antiviral agent
Remdesivir. Accurate preparation of stock solutions is critical for reliable and reproducible
results in downstream applications such as in vitro assays and pharmacokinetic studies.

Physicochemical Properties and Solubility

Remdesivir-d4 is a deuterated analog of Remdesivir, a broad-spectrum antiviral agent.
Understanding its physical and chemical properties is essential for proper handling and
storage.

Table 1: Physicochemical Properties of Remdesivir-d4

Property Value Reference
Molecular Formula C27H31D4N608P

Molecular Weight 606.6 g/mol

Appearance A solid

>99% deuterated forms (d1-

Purit
Y d4)
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The solubility of Remdesivir-d4 is a critical factor in the selection of an appropriate solvent for
stock solution preparation. While specific quantitative solubility data for the deuterated form is
not extensively published, information for Remdesivir provides a strong guideline. Remdesivir is
soluble in several organic solvents but is virtually insoluble in water.

Table 2: Solubility of Remdesivir and Remdesivir-d4

Solubility of Solubility of
Solvent o o Reference

Remdesivir Remdesivir-d4
Dimethyl sulfoxide 100 mg/mL (165.95

Soluble

(DMSO0) mM)
Dimethylformamide -

Not specified Soluble
(DMF)
Methanol Completely soluble Soluble
Ethanol 16 mg/mL (26.55 mM)  Not specified
Water Insoluble Not specified

Based on the available data, Dimethyl sulfoxide (DMSO) is the recommended solvent for
preparing high-concentration stock solutions of Remdesivir-d4 due to its high solubilizing
capacity for the parent compound.

Stability and Storage

Remdesivir has been shown to be unstable in plasma and undergoes degradation under
thermal and basic hydrolytic stress. Therefore, proper storage of Remdesivir-d4 stock
solutions is crucial to maintain their integrity. The solid form of Remdesivir-d4 is stable for at
least four years when stored at -20°C. It is recommended to store stock solutions at -20°C or
-80°C in small aliquots to minimize freeze-thaw cycles.

Experimental Protocol: Preparation of a 10 mM
Remdesivir-d4 Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of Remdesivir-d4 in DMSO.
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Materials:

Remdesivir-d4 (solid)

Anhydrous Dimethyl sulfoxide (DMSO)
Calibrated analytical balance
Microcentrifuge tubes or amber glass vials
Pipettes and sterile, filtered pipette tips

Vortex mixer

Procedure:

Equilibration: Allow the vial of solid Remdesivir-d4 to equilibrate to room temperature for at
least 15-20 minutes before opening to prevent condensation of moisture.

Weighing: Accurately weigh the desired amount of Remdesivir-d4 using a calibrated
analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 6.066
mg of Remdesivir-d4.

o Calculation: Mass (mg) = Desired Concentration (mM) x Volume (L) x Molecular Weight (
g/mol)

o Mass (mg) = 10 mmol/L x 0.001 L x 606.6 g/mol = 6.066 mg

Dissolution: Add the weighed Remdesivir-d4 to an appropriate microcentrifuge tube or
amber glass vial. Add the calculated volume of anhydrous DMSO. For 6.066 mg, add 1 mL of
DMSO.

Mixing: Cap the tube or vial securely and vortex thoroughly until the solid is completely
dissolved. Gentle warming (e.g., in a 37°C water bath for a few minutes) may be applied if
necessary to aid dissolution.

Storage: Aliquot the stock solution into smaller volumes in tightly sealed microcentrifuge
tubes or amber glass vials to minimize freeze-thaw cycles. Store the aliquots at -20°C or
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-80°C.

Experimental Workflow

 To cite this document: BenchChem. [Application Notes and Protocols for the Preparation of
Remdesivir-d4 Stock Solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15567205#how-to-prepare-stock-solutions-of-
remdesivir-d4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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